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Compound of Interest

Compound Name: 2,6-Dinitro-4-iodobenzoic acid

CAS No.: 95192-58-8

Cat. No.: B1607960

Get Quote

Audience: Researchers, Analytical Chemists, and Drug Development Scientists. Scope:

Intrinsic UV-Vis properties, Charge-Transfer (CT) complexation applications, and comparative

redox performance.

Executive Summary & Structural Logic
Dinitrobenzoic acid (DNBA) derivatives are pivotal

-electron acceptors in organic synthesis and pharmaceutical analysis. While 3,5-dinitrobenzoic
acid (3,5-DNBA) is the standard for forming charge-transfer (CT) complexes with electron-rich
drugs, its isomer 2,4-dinitrobenzoic acid (2,4-DNBA) offers distinct steric and electronic profiles.

This guide moves beyond basic spectral listing to explain why these derivatives behave

differently, focusing on the interplay between nitro-group positioning, solvent polarity, and

conjugation efficiency.

Structural Basis of Absorption
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The UV absorption of DNBA derivatives is governed by the benzene chromophore modified by

the carboxyl group (auxochrome) and two nitro groups (electron-withdrawing chromophores).

3,5-DNBA: The meta positioning allows for symmetrical electron withdrawal, creating a

stable, highly planar acceptor ideal for stacking interactions.

2,4-DNBA: The ortho nitro group introduces steric strain (ortho-effect), twisting the carboxyl

group out of planarity and altering the conjugation length, which results in hypsochromic

(blue) shifts compared to planar systems.
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Figure 1: Structural impact of nitro-group positioning on electronic properties.

Intrinsic UV-Vis Spectral Properties
The following data represents the intrinsic absorption of the pure compounds in solution. Note

that these compounds are colorless or pale yellow; their primary utility in UV-Vis comes from

the colored complexes they form (see Section 3).

Comparative Spectral Data Table
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Compound Solvent (nm)

(L mol

cm

)

Transition
Assignment

Notes

3,5-DNBA Ethanol 230-240 ~18,000

Primary

aromatic

band.

Water 260-270 ~12,000

Sensitive to

pH; shifts

bathochromic

ally in base.

2,4-DNBA Ethanol 225-235 ~15,000

Slightly blue-

shifted due to

steric

inhibition of

resonance.

Water ~260 ~10,000

Weaker

intensity due

to ortho-nitro

twisting.

Benzoic Acid

(Ref)
Water 225, 270 ~10,000

Reference

baseline.

Key Insight: In basic media (e.g., 0.1 M NaOH), 3,5-DNBA undergoes a significant

bathochromic shift (red shift) due to the formation of the carboxylate anion, which enhances

electron donation into the ring, counteracting the nitro groups.

Application: Charge-Transfer (CT) Complexation[1]
This is the primary application for DNBA in drug analysis. 3,5-DNBA acts as a

-electron acceptor (A) reacting with electron-rich drugs (Donors, D) to form highly colored
Charge-Transfer complexes.
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Mechanism
The transfer of an electron from the HOMO of the donor (drug) to the LUMO of the acceptor
(3,5-DNBA) creates a new absorption band in the visible region (400–600 nm), which is not
present in either precursor.

Experimental Protocol: Determination of Drug-CT
Complexes
Objective: Quantify an amine-rich drug (e.g., Ciprofloxacin, Norfloxacin) using 3,5-DNBA.

Reagents:

Acceptor Solution: 0.05% (w/v) 3,5-DNBA in Methanol.

Donor Solution: Drug stock solution (100

g/mL) in Methanol.

Blank: Methanol.

Step-by-Step Workflow:

Preparation: In a 10 mL volumetric flask, aliquot 1.0 mL of the Drug Solution.

Mixing: Add 2.0 mL of the 3,5-DNBA Acceptor Solution.

Reaction: Allow the mixture to stand at room temperature (25°C) for 20 minutes.

Why? CT complex formation is equilibrium-driven and requires time to stabilize.

Dilution: Dilute to volume with Methanol.

Measurement: Scan the spectrum from 350 nm to 600 nm against the reagent blank.

Expectation: A broad band appears between 450–550 nm (typically orange/red).

Quantification: Measure Absorbance at

of the complex.
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Figure 2: Workflow for Charge-Transfer Spectrophotometry.

Comparative Redox Performance (Sugar Analysis)
While 3,5-Dinitrosalicylic acid (DNSA) is the gold standard for reducing sugar analysis, 3,5-

DNBA is often investigated as an alternative.

Comparative Analysis: DNBA vs. DNSA
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Feature 3,5-DNBA (Benzoic) DNSA (Salicylic)

Structure Lacks -OH at C2 position.
Contains -OH at C2 (Ortho to

COOH).

Reaction Product 3-amino-5-nitrobenzoic acid 3-amino-5-nitrosalicylic acid

(Reduced) ~400-480 nm 540-575 nm

Sensitivity

Lower. The lack of the phenolic

-OH reduces the resonance

stability of the reduced

chromophore.

Higher. The phenolic -OH

stabilizes the quinoid form of

the product, intensifying color.

Recommendation
Use for general redox probing

or if DNSA is unavailable.

Preferred for precise sugar

quantification (Miller Method).

Validated Protocol: Reducing Sugar Assay
(DNSA/DNBA)
This protocol works for both, but wavelengths must be adjusted.

Reagent Prep: Dissolve 1g of 3,5-DNBA (or DNSA) in 20 mL of 2M NaOH. Add 30g

Potassium Sodium Tartrate (Rochelle salt) and dilute to 100 mL with distilled water.

Role of Rochelle Salt: Prevents dissolution of oxygen which would re-oxidize the reagent.

Assay: Mix 1 mL Sample + 1 mL Reagent in a test tube.

Heating: Boil in a water bath (100°C) for exactly 5 minutes.

Critical Control: Reaction kinetics are temperature-dependent; precise timing is required

for reproducibility.

Cooling: Cool to room temperature in an ice bath.

Measurement:

For DNSA: Read Absorbance at 540 nm.
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For 3,5-DNBA: Read Absorbance at 420-480 nm (determine specific

via scan).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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